Cas no 2172595-73-0 (2-(2-methylphenyl)methylcyclobutan-1-ol)

• Product Name: 2-(2-methylphenyl)methylcyclobutan-1-ol
• CAS No: 2172595-73-0
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• CID: 5825507
• PubChem ID: 165598359
• Update Time: 2025-06-10

2-(2-methylphenyl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenyl)methylcyclobutan-1-ol
• 2-[(2-methylphenyl)methyl]cyclobutan-1-ol
• 2172595-73-0
• EN300-1626903

• Inchi： 1S/C12H16O/c1-9-4-2-3-5-10(9)8-11-6-7-12(11)13/h2-5,11-13H,6-8H2,1H3
• InChI Key： YJLCTWCGTRNLFT-UHFFFAOYSA-N
• SMILES： OC1CCC1CC1C=CC=CC=1C

Computed Properties

• Exact Mass: 176.120115130g/mol
• Monoisotopic Mass: 176.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-methylphenyl)methylcyclobutan-1-ol

Introduction to 2-(2-methylphenyl)methylcyclobutan-1-ol (CAS No. 2172595-73-0)

2-(2-methylphenyl)methylcyclobutan-1-ol, with the CAS number 2172595-73-0, is a synthetic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of cyclobutanol derivatives and is characterized by its unique molecular structure, which includes a cyclobutane ring and a substituted benzene ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in medicinal chemistry and drug discovery.

The molecular formula of 2-(2-methylphenyl)methylcyclobutan-1-ol is C₁₃H₁₈O, and its molecular weight is approximately 194.28 g/mol. The compound can be synthesized through a series of well-defined chemical reactions, including Grignard reactions, reduction steps, and functional group manipulations. These synthetic pathways have been extensively studied and optimized to ensure high yields and purity levels, which are crucial for downstream applications in pharmaceutical research.

Recent studies have highlighted the potential of 2-(2-methylphenyl)methylcyclobutan-1-ol in various biological contexts. One notable area of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents. Research has shown that this compound can interact with specific GPCRs, potentially modulating their signaling pathways and influencing cellular responses. This property makes it a promising lead compound for the development of novel drugs targeting neurological disorders, cardiovascular diseases, and other conditions mediated by GPCR dysregulation.

In addition to its potential as a GPCR modulator, 2-(2-methylphenyl)methylcyclobutan-1-ol has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in immune cells. These findings suggest that it may have therapeutic potential in the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-(2-methylphenyl)methylcyclobutan-1-ol have also been evaluated in preclinical studies. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its effective use as a therapeutic agent. Specifically, it has been found to have good oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens.

To further explore the therapeutic potential of 2-(2-methylphenyl)methylcyclobutan-1-ol, several clinical trials are currently underway. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects with various medical conditions. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. Phase II trials are expected to provide more detailed insights into its efficacy and safety profile.

Beyond its pharmaceutical applications, 2-(2-methylphenyl)methylcyclobutan-1-ol has also found use in other areas of scientific research. For example, it has been employed as a model compound in studies investigating the effects of cyclobutanol derivatives on cell membrane permeability and stability. These studies have provided valuable insights into the molecular mechanisms underlying the interactions between cyclobutanol derivatives and biological membranes.

In conclusion, 2-(2-methylphenyl)methylcyclobutan-1-ol (CAS No. 2172595-73-0) is a versatile compound with significant potential in both pharmaceutical research and broader scientific applications. Its unique chemical structure and biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its impact on human health and well-being.